1-Isocyanatobut-2-yne

• Molecular Formula: C5H5NO
• Molecular Weight: 95.10 g/mol
• IUPAC Name: 1-isocyanatobut-2-yne
• InChI: InChI=1S/C5H5NO/c1-2-3-4-6-5-7/h4H2,1H3
• InChI Key: RIXSLNBQNSTNSE-UHFFFAOYSA-N
• Canonical SMILES: CC#CCN=C=O

Description

This structure imparts unique reactivity due to the electron-deficient nature of the isocyanate group and the high energy of the alkyne moiety. Industrially, such compounds are often intermediates in synthesizing polymers, agrochemicals, or pharmaceuticals .

Preparation Methods

1-Isocyanatobut-2-yne can be synthesized through various methods. One common synthetic route involves the reaction of isonitriles with dimethyl sulfoxide (DMSO) and trifluoroacetic anhydride (TFAA) under low-temperature conditions . The reaction proceeds efficiently, producing the desired isocyanate compound with high yield. Industrial production methods often involve the phosgenation of amines, where phosgene reacts with an amine to form the isocyanate . This method, however, requires stringent safety measures due to the hazardous nature of phosgene.

Chemical Reactions Analysis

1-Isocyanatobut-2-yne undergoes various chemical reactions, including:

Oxidation and Reduction: It can be oxidized or reduced under specific conditions, although detailed studies on these reactions are limited.

Substitution Reactions: It reacts with nucleophiles such as alcohols and amines to form urethanes and ureas, respectively . For example, the reaction with an alcohol produces a urethane linkage:

$$\text{ROH} + \text{R'NCO} \rightarrow \text{ROC(O)N(H)R'}$$ROH+R’NCO→ROC(O)N(H)R’

Addition Reactions: It can participate in addition reactions with alkenes and alkynes, forming various addition products.

Common reagents used in these reactions include alcohols, amines, and water. The major products formed from these reactions are urethanes, ureas, and carbon dioxide .

Scientific Research Applications

1-Isocyanatobut-2-yne has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis to prepare compounds containing isocyanate groups.

Biology: Its derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential use in drug development, particularly in the synthesis of pharmaceutical intermediates.

Industry: It is used in the production of polyurethanes, which are widely used in coatings, adhesives, and foams.

Mechanism of Action

The mechanism of action of 1-Isocyanatobut-2-yne involves its reactivity with nucleophiles. The isocyanate group is highly electrophilic, making it reactive towards nucleophiles such as alcohols and amines . This reactivity is exploited in the formation of urethanes and ureas. The molecular targets and pathways involved in its biological activities are still under investigation, but it is believed to interact with cellular components through its reactive isocyanate group .

Comparison with Similar Compounds

Aliphatic vs. Aromatic Isocyanates

• 1-Isocyanatobut-2-yne : Combines an aliphatic backbone with an alkyne, leading to heightened reactivity in click chemistry or cycloaddition reactions.
• Methyl Isocyanate (Isocyanatomethane): A simple aliphatic isocyanate (C₂H₃NO) with high volatility and acute toxicity, as seen in industrial accidents .
• 2-Isopropylphenyl Isocyanate: An aromatic isocyanate (C₁₀H₁₁NO) where steric hindrance from the isopropyl group moderates reactivity, making it suitable for polyurethane coatings .

Alkyne-Containing Isocyanates

The alkyne group in 1-Isocyanatobut-2-yne distinguishes it from most isocyanates in the Compound Group Members list (e.g., trifluoromethyl or adamantyl derivatives), enabling unique pathways like Huisgen cycloaddition .

Reactivity and Stability

• 1-Isocyanatobut-2-yne : The triple bond may participate in reactions with azides or thiols, while the isocyanate reacts with nucleophiles (e.g., amines, alcohols). However, the alkyne’s instability under prolonged storage could limit practical applications.
• Methyl Isocyanate : Rapidly reacts with moisture, necessitating stringent handling. Its low molecular weight (57.05 g/mol) increases inhalation risks .
• Aromatic Isocyanates (e.g., o-Tolyl Isocyanate) : Slower hydrolysis rates due to aromatic stabilization, favoring use in controlled polymer synthesis .

Data Table: Comparative Analysis

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Reactivity Profile	Hazards
1-Isocyanatobut-2-yne	C₅H₅NO	95.10	Isocyanate, Alkyne	High (alkyne cycloaddition, isocyanate reactions)	Irritant, potential decomposition
Methyl Isocyanate	C₂H₃NO	57.05	Isocyanate	Rapid hydrolysis, polymerization	Toxic, volatile
2-Isopropylphenyl Isocyanate	C₁₀H₁₁NO	161.20	Isocyanate, Aromatic	Moderate (steric hindrance)	Harmful if inhaled

Research Findings and Gaps

• Theoretical Studies : Density-functional theory (DFT) methods, such as those described by Becke , could model 1-Isocyanatobut-2-yne’s thermochemistry, predicting bond energies and reaction pathways.
• Synthetic Applications: The compound’s alkyne-isocyanate duality may enable novel heterocycle synthesis, though experimental data are lacking.
• Safety Data : Existing safety sheets (e.g., for 1-ALLYL-1-TOSYLMETHYL ISOCYANIDE ) highlight the need for compound-specific hazard assessments.